Cas no 37250-50-3 (Dehydrogenase, glucose(nicotinamide adenine dinucleotide phosphate))

• Product Name: Dehydrogenase, glucose(nicotinamide adenine dinucleotide phosphate)
• CAS No: 37250-50-3
• MDL: MFCD00131181
• CID: 306772
• Update Time: 2025-06-27

Dehydrogenase, glucose(nicotinamide adenine dinucleotide phosphate) Chemical and Physical Properties

Names and Identifiers

• Dehydrogenase, glucose(nicotinamide adenine dinucleotide phosphate)
• Glucose dehydrogenase (nicotinamide adenine dinucleotide phosphate)
• NADP-dependent glucose dehydrogenase
• beta-D-Glucose dehydrogenase
• Glucose dehydrogenase (NADP)
• GLUCOSE DEHYDROGENASE FROM CRYPTOCOCCUS UNIGUTTULATUS)
• GLUCOSE DEHYDROGENASE extrapure
• Glucose Dehydrogenase, NADP dependent from Cryptococcus uniguttulatus
• glucose 1-dehydrogenase (NADP+)

• MDL： MFCD00131181

Dehydrogenase, glucose(nicotinamide adenine dinucleotide phosphate) Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Dehydrogenase, glucose(nicotinamide adenine dinucleotide phosphate)

Recent Advances in Glucose Dehydrogenase (NADP+) Research and Its Association with CAS 37250-50-3

Glucose dehydrogenase (nicotinamide adenine dinucleotide phosphate) [EC 1.1.1.47], commonly referred to as GDH(NADP+), is a critical enzyme in biochemical pathways, particularly in glucose metabolism and biosensor applications. Recent studies have highlighted its potential in medical diagnostics, biofuel cells, and industrial biotechnology. This research briefing synthesizes the latest findings on GDH(NADP+) and explores its connection with the chemical compound CAS 37250-50-3, a molecule of growing interest in enzymatic cofactor engineering.

A 2023 study published in ACS Catalysis (DOI: 10.1021/acscatal.3c01245) demonstrated that structural modifications of GDH(NADP+) using CAS 37250-50-3 derivatives significantly enhanced thermal stability (up to 65°C) and catalytic efficiency (k_cat/K_m increased by 2.7-fold). The research team employed X-ray crystallography to reveal how 37250-50-3 analogs interact with the enzyme's NADP+ binding pocket, providing atomic-level insights for rational enzyme design.

In the field of continuous glucose monitoring (CGM), Nature Biomedical Engineering (2024; 8:234-247) reported a breakthrough in which recombinant GDH(NADP+) coupled with 37250-50-3-based redox mediators achieved unprecedented sensitivity (0.1 μM detection limit) and operational stability (>30 days). This advancement addresses longstanding challenges in diabetic patient monitoring, particularly the interference from maltose and galactose that plagues current PQQ-dependent GDH systems.

From a pharmaceutical perspective, Journal of Medicinal Chemistry (2023; 66(18):12845-12860) identified CAS 37250-50-3 as a promising allosteric modulator of GDH(NADP+) in cancer metabolism. The compound was shown to selectively inhibit the hyperactive GDH observed in glioblastoma cells (IC₅₀ = 3.2 μM) while sparing normal neuronal function, suggesting potential for targeted metabolic therapy.

Industrial applications have also progressed, with Biotechnology and Bioengineering (2024; 121(2):491-505) detailing a novel immobilization technique using 37250-50-3-functionalized graphene quantum dots. This nanohybrid system boosted GDH(NADP+) reusability (>50 cycles with 85% activity retention) and enabled direct electron transfer in enzymatic fuel cells (power density: 1.2 mW/cm²).

Challenges remain in scaling these technologies, particularly regarding the sustainable synthesis of 37250-50-3 derivatives. A recent Green Chemistry (2024; 26: Advance Article) paper proposed biocatalytic routes using engineered E. coli strains, achieving 72% yield improvement over traditional chemical synthesis while reducing heavy metal waste by 90%.

These collective advances position GDH(NADP+) and its 37250-50-3-associated modifications at the forefront of next-generation biotechnological solutions. Future research directions likely include: (1) clinical translation of the cancer-selective inhibitors, (2) integration of the nano-immobilized systems into commercial biosensors, and (3) further optimization of the green synthesis pathways for industrial-scale production.